![molecular formula C28H27FO4 B3038209 (3AS,4R,6aR)-5-fluoro-2,2-dimethyl-6-((trityloxy)methyl)-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-ol CAS No. 805245-42-5](/img/structure/B3038209.png)
(3AS,4R,6aR)-5-fluoro-2,2-dimethyl-6-((trityloxy)methyl)-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-ol
Overview
Description
The compound “(3aR,4S,6R,6aS)-6-Aminotetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-ol” is used to prepare AZD6140, an orally active reversible P2Y12 receptor antagonist for the prevention of thrombosis . It can also be used as a working standard or secondary reference standard .
Synthesis Analysis
The synthesis of a similar compound involves the use of benzyl carbamate and methanol in a four-necked flask. Palladium carbon and ammonium formate are added at 20-30°C .Chemical Reactions Analysis
The compound is used in the preparation of the antithrombotic agent Ticagrelor .Physical And Chemical Properties Analysis
A related compound, “(3aS,4R,6S,6aS)-6- (Hydroxymethyl)-N- [ (3aR,4S,6R,6aR)-6- (hydroxymethyl)-2,2-dimethyltetrahydrofuro [3,4-d] [1,3]dioxol-4-yl]-2,2-dimethyltetrahydrofuro [3,4-d] [1,3]dioxol-4-aminium”, has a boiling point of 506.5±50.0 °C at 760 mmHg, a vapour pressure of 0.0±3.0 mmHg at 25°C, and an enthalpy of vaporization of 89.4±6.0 kJ/mol .Scientific Research Applications
- P2Y12 Receptor Antagonism : The compound has been investigated as a precursor for the synthesis of AZD6140, an orally active reversible P2Y12 receptor antagonist. P2Y12 receptors play a crucial role in platelet aggregation, and drugs targeting these receptors are used to prevent thrombosis and manage cardiovascular diseases .
- Crystal Structure Analysis : Researchers have studied the crystal structure of related compounds, such as (3R,3aS,6R,6aR)-6-hexyl-3-methyltetrahydrofuro[3,4-d][1,3]dioxole-4-ol . Crystallographic data provides insights into molecular conformations, intermolecular interactions, and potential binding sites for drug design .
Medicinal Chemistry and Drug Development
Crystallography and Structural Studies
Mechanism of Action
Target of Action
The primary target of this compound is the P2Y12 receptor . This receptor plays a crucial role in platelet activation and aggregation, which are key processes in thrombosis .
Mode of Action
The compound acts as a reversible antagonist of the P2Y12 receptor . By binding to this receptor, it inhibits the activation and aggregation of platelets, thereby preventing thrombosis .
Biochemical Pathways
The inhibition of the P2Y12 receptor disrupts the ADP-dependent activation of the GPIIb/IIIa pathway , a critical pathway in platelet aggregation . This disruption prevents platelets from sticking together, reducing the risk of clot formation .
Pharmacokinetics
This suggests that it may have good bioavailability and can be effectively absorbed and distributed in the body .
Result of Action
The result of the compound’s action is the prevention of thrombosis . By inhibiting platelet activation and aggregation, it reduces the formation of blood clots, which can lead to conditions such as stroke and heart attack .
Future Directions
properties
IUPAC Name |
(3aR,6R,6aS)-5-fluoro-2,2-dimethyl-4-(trityloxymethyl)-6,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-6-ol | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H27FO4/c1-27(2)32-25-22(23(29)24(30)26(25)33-27)18-31-28(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17,24-26,30H,18H2,1-2H3/t24-,25+,26-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMPZYZZSNMTBBI-NXCFDTQHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC2C(C(=C(C2O1)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)F)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(O[C@H]2[C@H](C(=C([C@H]2O1)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)F)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H27FO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3AS,4R,6aR)-5-fluoro-2,2-dimethyl-6-((trityloxy)methyl)-4,6a-dihydro-3aH-cyclopenta[d][1,3]dioxol-4-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.